N-(2-(4-(2-fluorophenyl)piperazin-1-yl)-2-(pyridin-3-yl)ethyl)-4-methylbenzenesulfonamide

• IUPAC Name: N-[2-[4-(2-fluorophenyl)piperazin-1-yl]-2-pyridin-3-ylethyl]-4-methylbenzenesulfonamide
• InChI: InChI=1S/C24H27FN4O2S/c1-19-8-10-21(11-9-19)32(30,31)27-18-24(20-5-4-12-26-17-20)29-15-13-28(14-16-29)23-7-3-2-6-22(23)25/h2-12,17,24,27H,13-16,18H2,1H3
• InChI Key: CCCLHAZVEYJBFR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)NCC(C2=CN=CC=C2)N3CCN(CC3)C4=CC=CC=C4F
• Molecular Formula: C24H27FN4O2S
• Molecular Weight: 454.6 g/mol

Description

N-(2-(4-(2-fluorophenyl)piperazin-1-yl)-2-(pyridin-3-yl)ethyl)-4-methylbenzenesulfonamide is a useful research compound. Its molecular formula is C24H27FN4O2S and its molecular weight is 454.56. The purity is usually 95%.
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Scientific Research Applications

Quantum Chemical and Molecular Dynamic Studies

N-(2-(4-(2-fluorophenyl)piperazin-1-yl)-2-(pyridin-3-yl)ethyl)-4-methylbenzenesulfonamide and related compounds have been studied for their adsorption and corrosion inhibition properties on iron, utilizing quantum chemical calculations and molecular dynamics simulations. This research is significant for understanding the reactivity parameters and adsorption behaviors of these compounds on metal surfaces (Kaya et al., 2016).

Radiochemistry and PET Imaging

The compound has been utilized in radiochemistry and PET (Positron Emission Tomography) imaging studies. It serves as a radiolabeled antagonist for studying 5-HT1A receptors, contributing to the understanding of serotonergic neurotransmission (Plenevaux et al., 2000).

Structural Characterization in Medicinal Chemistry

The structural characterization of this compound and its analogs has implications in medicinal chemistry, particularly in the development of antagonists and inhibitors targeting specific receptors (De-ju, 2015).

Neurotransmission Studies

Research involving N-(2-(4-(2-fluorophenyl)piperazin-1-yl)-2-(pyridin-3-yl)ethyl)-4-methylbenzenesulfonamide contributes to the study of neurotransmission, including the role of serotonin receptors. This research is crucial for developing new therapeutic approaches for neurological and psychiatric conditions (Ryu et al., 2007).

Pharmacological Profile in Drug Discovery

The compound's pharmacological profile, including its potency, selectivity, brain penetration, and oral activity, has been studied, making it relevant in the field of drug discovery and development (Stean et al., 2002).

Hydrogen-Bonded Framework Structures

Research on hydrogen-bonded framework structures involving this compound aids in understanding the molecular interactions and structural properties essential in the design of new pharmaceutical agents (Kavitha et al., 2014).

Solid-State NMR Characterization

The solid-state NMR characterization of N-(2-(4-(2-fluorophenyl)piperazin-1-yl)-2-(pyridin-3-yl)ethyl)-4-methylbenzenesulfonamide is significant for understanding its chemical structure and properties, which is crucial in the development of active pharmaceutical ingredients (Pawlak et al., 2021).